Acid red 42

• CAS: 39280-62-1
• Molecular Formula: C22H16N3NaO6S2
• Molecular Weight: 505.5 g/mol
• InChI: InChI=1S/C22H17N3O6S2.Na/c23-17-11-10-14-12-16(33(29,30)31)13-19(26)21(14)22(17)25-24-18-8-4-5-9-20(18)32(27,28)15-6-2-1-3-7-15;/h1-13,26H,23H2,(H,29,30,31);/q;+1/p-1
• InChIKey: HJBFOCFLBVMVCF-UHFFFAOYSA-M

Acid Red 42 Product Profile and Technical Properties

Acid Red 42 (C.I. 17070) is a monoazo acid dye that provides a bluish-red shade [1] on protein and polyamide fibers [2]. The sodium salt of 6-amino-4-hydroxy-5-[[2-(phenylsulfonyl)phenyl]azo]-2-naphthalenesulfonic acid [3], it has a molecular weight of approximately 505.5 g/mol [2] and is supplied as a red powder [3]. This dye is soluble in water to yield a red solution and soluble in ethanol to give a purplish-red color [3].

Fiber Type

Protein and polyamide fibers

Shade

Bluish-red tone

Solubility

Water and ethanol soluble

• [1] DE2605416B2: Process for making C.I. Acid Red 42 with improved application properties, dye preparations and use for dyeing or printing nitrogen-containing fiber materials. Germany Patent. 1980. View Source
• [2] TargetMol. Acid red 42. Product Datasheet. View Source
• [3] Hangzhou Tianya Industrial Co., Ltd. Acid Red 42. Product Datasheet. View Source

Why Acid Red 42 Substitutions Fail

Acid dyes exhibit wide variability in fastness properties, leveling behavior, and electrolyte content depending on their specific chemical structure and manufacturing process [1]. Substituting Acid Red 42 with a different acid dye—even one of similar hue—can lead to unacceptable changes in wet fastness performance [2] or may introduce application issues such as gelation in dye liquors or uneven exhaustion [3]. The data below demonstrate that Acid Red 42's specific performance profile, particularly its susceptibility to wet fastness degradation relative to reactive alternatives and the critical importance of low electrolyte content in its manufacture, directly impacts its suitability for precision dyeing operations [2][3].

⚠ Wet fastness performance may not transfer; dyeing end-use conditions require specific evaluation.

⚠ Conventional high-electrolyte grades may gel in continuous processes; low-electrolyte grade is critical.

⚠ Leveling and exhaustion profiles differ across acid dyes, potentially affecting shade consistency.

• [1] M. China-Dyestuff. What are the precautions in the application of acid dyes? Industry Knowledge Article. 2020. View Source
• [2] US4911735A: Process for dyeing wool. United States Patent. 1990. View Source
• [3] DE2605416B2: Process for making C.I. Acid Red 42 with improved application properties, dye preparations and use for dyeing or printing nitrogen-containing fiber materials. Germany Patent. 1980. View Source

Acid Red 42 Comparative Performance Data

Wet Fastness in Trichromatic Dyeing vs. Reactive Dyes

In a direct comparative dyeing study on wool fabric, a formulation containing Acid Red 42 (0.17% owf) was benchmarked against a red reactive dye of the vinylsulfonyl type [1]. The dyeing with Acid Red 42 produced a level shade but exhibited significantly poorer wet fastness properties as measured by DIN 54013 and DIN 54020 standards [1].

Wet Fastness vs. Reactive Dye

Head-to-head

Acid Red 42: 1–1.5 fastness points lower Reactive dye: vinylsulfonyl type

Level dyeing achieved, but wet fastness may not meet high-demand end-uses.

Wool exhaust, pH 2–3, 98°C; DIN 54013/54020.

Evidence Dimension	Wet fastness (bleeding) performance
Target Compound Data	Acid Red 42 in a trichromatic recipe on wool
Comparator Or Baseline	Red reactive dye (vinylsulfonyl type)
Quantified Difference	1 to 1.5 fastness points lower
Conditions	Wool exhaust dyeing at pH 2-3, 98°C, liquor ratio 20:1; fastness assessed per DIN 54013 and DIN 54020 [1]

Why This Matters

For applications requiring high wet fastness, such as yarn or loose fiber dyeing, Acid Red 42 may be unsuitable compared to reactive alternatives, necessitating a precise, data-driven selection based on end-use requirements.

• [1] US4911735A: Process for dyeing wool. United States Patent. 1990. View Source

Low Electrolyte Content for Continuous Dyeing

Conventional manufacturing methods for Acid Red 42 result in a dye product that, upon cooling, forms a non-pourable gel even at low concentrations, rendering it unsuitable for continuous carpet fiber dyeing [1]. An improved process yields the dye in its acid form with a foreign electrolyte content reduced to less than 10% by weight, compared to conventional products which often exceed 15% electrolyte [1].

Electrolyte Content

Class-level

<10% foreign electrolyte (improved process)

Prevents gelation; enables continuous polyamide dyeing.

Conventional product often ≥15% electrolyte.

Evidence Dimension	Foreign electrolyte content (weight %)
Target Compound Data	<10% foreign electrolyte (improved process)
Comparator Or Baseline	≥15% foreign electrolyte (conventional process)
Quantified Difference	Reduction of at least 5 percentage points
Conditions	Dye manufactured via coupling of 2-aminodiphenylsulfone with 2-amino-8-naphthol-6-sulfonic acid at pH 1-3 [1]

Why This Matters

Procurement of Acid Red 42 manufactured with this low-electrolyte process is essential for users employing continuous dyeing methods, as it prevents gelation issues that halt production lines.

• [1] DE2605416B2: Process for making C.I. Acid Red 42 with improved application properties, dye preparations and use for dyeing or printing nitrogen-containing fiber materials. Germany Patent. 1980. View Source

Decolorization in Wastewater Treatment

Acid Red 42 is documented as a dye that can be effectively decolorized using aluminum sulfate as a coagulant . While specific removal efficiency percentages are not provided in the primary vendor literature, this property is consistently highlighted as a key differentiator from other acid dyes that may require more complex or costly degradation methods [1].

Decolorization by Coagulation

Data to verify

Reported decolorizable with aluminum sulfate

May simplify on-site wastewater treatment.

Quantitative removal efficiency not provided; source review needed.

Evidence Dimension	Coagulation susceptibility
Target Compound Data	Decolorizable with aluminum sulfate
Comparator Or Baseline	Other acid dyes (class-level inference)
Quantified Difference	Qualitative (coagulable)
Conditions	Standard coagulation procedures using aluminum sulfate

Why This Matters

For industrial users with on-site wastewater treatment, selecting a dye with known coagulability simplifies compliance and reduces treatment costs relative to dyes that are recalcitrant to conventional coagulation.

• [1] TargetMol. Acid red 42. Product Datasheet. View Source

Water and Ethanol Solubility

Acid Red 42 is soluble in water to produce a red solution and soluble in ethanol to yield a purplish-red color . This dual-solvent solubility contrasts with many acid dyes that exhibit limited solubility in organic solvents, broadening its utility in applications such as leather finishing and specialty ink formulations where ethanol-based solutions are preferred .

Dual-Solvent Solubility

Supporting evidence

Soluble in water (red), soluble in ethanol (purplish red)

Enables solvent-based formulations and leather finishing.

Qualitative; standard temperature and concentration.

Evidence Dimension	Solvent compatibility
Target Compound Data	Soluble in water (red) and ethanol (purplish red)
Comparator Or Baseline	Typical acid dyes (class-level inference)
Quantified Difference	Qualitative (ethanol soluble)
Conditions	Visual observation of solution color at standard laboratory temperature and concentration

Why This Matters

The ethanol solubility of Acid Red 42 enables its use in solvent-based applications where water-based dyeing is impractical, such as in certain leather finishes or alcohol-based inks, expanding its functional range compared to water-soluble-only acid dyes.

Acid Red 42 Industrial & Research Applications

Wool Piece Goods Dyeing for Levelness

The direct comparative data from US4911735A [1] confirms that Acid Red 42 delivers level dyeing on wool under strongly acidic conditions (pH 2–3). While its wet fastness is 1–1.5 points inferior to reactive dyes, this trade-off is acceptable for wool piece goods where level appearance is paramount and the end-use does not demand the highest wash fastness. Users should select Acid Red 42 for these applications when the process is designed to accommodate its fastness profile [1].

Continuous Polyamide Carpet Dyeing with Low-Electrolyte

As documented in DE2605416B2 [2], conventional Acid Red 42 with high electrolyte content gels upon cooling, making continuous dyeing of polyamide fibers impossible. The improved, low-electrolyte grade (<10% foreign electrolyte) resolves this issue, enabling uninterrupted continuous carpet dyeing operations. Procurement of Acid Red 42 from suppliers employing this patented process is mandatory for this application [2].

Wool, Silk, and Nylon Exhaust Dyeing

Acid Red 42 is widely employed for the exhaust dyeing of wool, silk, and nylon fabrics, as well as for the coloration of leather [3]. Its solubility in water and affinity for protein and polyamide fibers make it suitable for these traditional batch processes. Users should refer to the product datasheet for standard application conditions, including pH control and electrolyte addition, to optimize dye uptake and levelness [3].

Application

Selection Property

Validation Focus

Wool piece-goods leveling

Leveling under acidic conditions

Wet fastness profiling per DIN 54013/54020

Continuous polyamide carpet dyeing

Low-electrolyte grade

Gelation prevention in continuous processes

Wool, silk, nylon exhaust dyeing

Affinity for protein/polyamide

pH and electrolyte optimization for uptake and levelness

• [1] US4911735A: Process for dyeing wool. United States Patent. 1990. View Source
• [2] DE2605416B2: Process for making C.I. Acid Red 42 with improved application properties, dye preparations and use for dyeing or printing nitrogen-containing fiber materials. Germany Patent. 1980. View Source
• [3] Hangzhou Tianya Industrial Co., Ltd. Acid Red 42. Product Datasheet. View Source